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Introduction to L-Idose-13C-1

L-Idose-13C-1 is a carbon-13 isotopically labeled form of L-Idose, a rare hexose monosaccharide. It is

characterized as the C-5 epimer of D-glucose but is not naturally occurring and is synthesized exclusively for

research purposes [1]. Its primary application is as a tracer in metabolic flux studies and as an internal

standard for quantitative analysis using techniques like NMR, GC-MS, or LC-MS [2]. A key biochemical

property is its role as an efficient substrate for aldose reductase. Research indicates that compared to D-

glucose, L-idose has a similar kcat but a significantly lower KM for this enzyme, making it an attractive

alternative for in vitro kinetic characterization and inhibition studies [3].

Application Notes & Experimental Protocols

The value of L-Idose-13C-1 lies in its use as a precise tool for tracking metabolic pathways. The following

protocol outlines how to utilize it in a cell-based metabolic flux analysis (MFA) study.

Experimental Workflow for Metabolic Flux Analysis

The diagram below outlines the key stages of an MFA experiment using a 13C-labeled tracer like L-Idose-

13C-1.
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Metabolic Flux Analysis Workflow with 13C Tracer

Stage 1: Experimental Design & Setup

Stage 2: Sample Processing & Analysis

Stage 3: Data Interpretation & Modeling
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Detailed Methodology for Key Workflow Stages

Cell Culture and Tracer Application (Stage 1)

Procedure: Culture cells (e.g., A549 lung carcinoma line) in an appropriate medium. For the

labeling experiment, replace the standard glucose in the medium with a defined concentration
of L-Idose-13C-1 (e.g., 25 mM) [4]. Incubate the cells for a sufficient duration (e.g., 6 hours) to

achieve an isotopic steady state, where the 13C label has been uniformly incorporated into
the metabolic networks of interest [4].

Metabolite Extraction and Derivatization (Stage 2)

Quenching and Extraction: Rapidly quench cellular metabolism by washing cells with ice-cold
saline and adding cold methanol. Subsequently, add water and chloroform for deproteinization.

After vortexing and centrifugation, collect the aqueous phase containing polar metabolites and
dry it under an air flow [4].

Chemical Derivatization: To make metabolites volatile for GC-MS, dissolve the dried extract in
methoxyamine hydrochloride in pyridine (for oximation) and incubate. Then, add a silylation

agent like MBTSTFA (N-(t-butyldimethylsilyl)-N-methyltrifluoroacetamide) and incubate to form
t-butyldimethylsilyl derivatives [4].

GC-MS Analysis and Flux Estimation (Stage 3)

GC-MS Parameters: Use a GC system equipped with a DB-35MS capillary column connected
to a mass spectrometer. Employ electron impact (EI) ionization and selected ion monitoring

(SIM) mode. A temperature gradient (e.g., from 100°C to 300°C) separates the metabolites [4].
Data Analysis: The GC-MS data provides the Mass Isotopomer Distribution (MID) for each

measured metabolite. Input the MIDs into a computational model of the metabolic network
(using tools like Metran) to estimate the intracellular fluxes that best fit the observed data.

Calculate 95% confidence intervals for each flux to assess the precision of the estimates [4].

Quantitative Data on Tracer Performance

While specific flux data for L-Idose-13C-1 is not available in the search results, the tables below summarize

its chemical properties and general performance metrics for 13C tracers in MFA.
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Table 1: Physicochemical Properties of L-Idose-13C-1 [1] [2]

Property Value / Description

Molecular Formula C₅¹³CH₁₂O₆

Molecular Weight 181.15 g/mol

IUPAC Name (2R,3S,4R,5S)-2,3,4,5,6-pentahydroxy(3-13C)hexanal

CAS Number Info available from suppliers

SMILES O=CC@@HO)O)O)O

Storage Store under recommended conditions in the Certificate of Analysis

Table 2: Tracer Evaluation Metrics in Metabolic Flux Analysis (Based on [1,2-13C₂]Glucose

Performance) [4]

Pathway / Network
Preferred Tracer
(Example)

Key Performance Insight

Overall Network [1,2-13C₂]Glucose Provides the most precise flux estimates for
glycolysis, PPP, and the overall network.

Glycolysis & PPP [1,2-13C₂]Glucose Outperforms the commonly used [1-13C]glucose.

Tricarboxylic Acid
(TCA) Cycle

[U-13C₅]Glutamine Preferred for precise analysis of TCA cycle fluxes,

especially in systems using multiple substrates.

Visualizing the Target Pathway: Aldose Reductase

A key application of L-idose is studying the aldose reductase pathway. The diagram below illustrates this

simplified pathway, showing how L-Idose-13C-1 serves as a substrate.
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L-Idose as a Substrate in the Aldose Reductase Pathway
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Conclusion

L-Idose-13C-1 is a powerful biochemical tool, particularly valuable as a tracer for aldose reductase activity

and broader metabolic networks. The protocols and data presented here provide a foundation for designing

and interpreting tracer studies. As research progresses, you can expect more specific pharmacokinetic data

and refined protocols for L-Idose-13C-1 to become available.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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